Cas no 955773-84-9 (N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955773-84-9
• MF: C₂₄H₃₀N₄O₃
• MW: 422.520005702972
• CID: 6453569
• Update Time: 2025-07-15

N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-(4-acetamidophenyl)-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide

• Inchi： 1S/C24H30N4O3/c1-3-14-28-15-4-5-19-16-18(6-11-22(19)28)12-13-25-23(30)24(31)27-21-9-7-20(8-10-21)26-17(2)29/h6-11,16H,3-5,12-15H2,1-2H3,(H,25,30)(H,26,29)(H,27,31)
• InChI Key： HZRWGVLXRPHBCL-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CCC)(=O)C(NC1=CC=C(NC(=O)C)C=C1)=O

Additional information on N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Overview of N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS 955773-84-9)

The compound N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide, identified by its CAS number 955773-84-9, is a specialized organic molecule with a complex structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework, which combines an acetamidophenyl group with a tetrahydroquinoline derivative. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymatic pathways or receptor interactions. The compound's ethanediamide backbone further enhances its versatility in molecular design.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide aligns with this trend, as its structural features suggest potential interactions with protein kinases or G-protein-coupled receptors (GPCRs). These interactions are critical in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound's propyl-tetrahydroquinoline moiety is particularly noteworthy, as similar structures have shown promise in modulating cellular signaling pathways.

The synthesis of CAS 955773-84-9 involves multi-step organic reactions, including amide coupling and cyclization processes. Its molecular weight and solubility profile make it suitable for in vitro and in vivo studies, though further optimization may be required for clinical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability. Researchers often explore derivatives of this compound to enhance its bioavailability and pharmacokinetic properties.

From an industrial perspective, N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is primarily utilized in academic research and preclinical development. Its role in high-throughput screening (HTS) assays is particularly valuable for identifying lead compounds in drug discovery pipelines. The compound's mechanism of action remains under investigation, but preliminary studies suggest it may interfere with cell proliferation or inflammatory cytokine production. These properties align with current research trends focusing on personalized medicine and immune modulation.

Environmental and safety considerations for CAS 955773-84-9 are also critical. While not classified as hazardous, proper handling protocols are recommended to ensure researcher safety. The compound's stability under various storage conditions (e.g., temperature, humidity) is a common query among users, emphasizing the need for detailed material safety data sheets (MSDS). Additionally, its biodegradability and ecotoxicological profile are topics of interest for sustainable research practices.

In summary, N'-(4-acetamidophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide represents a compelling subject for scientific exploration. Its structural complexity and potential therapeutic applications make it a valuable tool in modern medicinal chemistry. As research progresses, this compound may contribute to breakthroughs in treating complex diseases, reinforcing the importance of molecular innovation in healthcare.